Cas no 526183-08-4 (2-(1,3-Thiazol-2-yl)piperidine)
2-(1,3-Thiazol-2-yl)piperidine Chemical and Physical Properties
Names and Identifiers
-
- 2-(Piperidin-2-yl)thiazole
- 2-piperidin-2-yl-1,3-thiazole
- 2-Thiazol-2-yl-piperidine
- 2-(1,3-thiazol-2-yl)piperidine
- 2-(2-piperidinyl)thiazole
- 2,6-DIBENZYLOXYBENZONITRILE
- EN300-62562
- BS-37941
- 526183-08-4
- G37523
- Piperidine, 2-(2-thiazolyl)-
- CS-0206750
- CHEMBL4534545
- (R)-2-(thiazol-2-yl)piperidine
- A829173
- DB-071556
- (S)-2-(Piperidin-2-yl)thiazole
- 1315052-31-3
- (R)-2-(Piperidin-2-yl)thiazole
- AKOS001475984
- (S)-2-(thiazol-2-yl)piperidine
- AB20858
- 2-thiazol-2-ylpiperidine
- 2-thiazol-2-yl-piperidine, AldrichCPR
- SCHEMBL978739
- DTXSID90394420
- MFCD04966897
- 1315001-14-9
- Z979729664
- 2-(1,3-Thiazol-2-yl)piperidine
-
- MDL: MFCD04966897
- Inchi: 1S/C8H12N2S/c1-2-4-9-7(3-1)8-10-5-6-11-8/h5-7,9H,1-4H2
- InChI Key: ILFOGJAUBNLBDZ-UHFFFAOYSA-N
- SMILES: S1C=CN=C1C1CCCCN1
Computed Properties
- Exact Mass: 168.07200
- Monoisotopic Mass: 168.07211956g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 129
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 53.2Ų
Experimental Properties
- PSA: 53.16000
- LogP: 2.28650
2-(1,3-Thiazol-2-yl)piperidine Customs Data
- HS CODE:2934100090
- Customs Data:
China Customs Code:
2934100090Overview:
2934100090. Compounds that structurally contain a non fused thiazole ring(Whether hydrogenated or not). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934100090 other compounds containing an unfused thiazole ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%
2-(1,3-Thiazol-2-yl)piperidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T779345-100mg |
2-(1,3-Thiazol-2-yl)piperidine |
526183-08-4 | 100mg |
$ 50.00 | 2022-06-02 | ||
| TRC | T779345-500mg |
2-(1,3-Thiazol-2-yl)piperidine |
526183-08-4 | 500mg |
$ 160.00 | 2022-06-02 | ||
| TRC | T779345-1g |
2-(1,3-Thiazol-2-yl)piperidine |
526183-08-4 | 1g |
$ 230.00 | 2022-06-02 | ||
| Apollo Scientific | OR961629-100mg |
2-Thiazol-2-yl-piperidine |
526183-08-4 | 95% | 100mg |
£100.00 | 2025-02-21 | |
| Apollo Scientific | OR961629-250mg |
2-Thiazol-2-yl-piperidine |
526183-08-4 | 95% | 250mg |
£150.00 | 2025-02-21 | |
| Apollo Scientific | OR961629-1g |
2-Thiazol-2-yl-piperidine |
526183-08-4 | 95% | 1g |
£370.00 | 2025-02-21 | |
| Chemenu | CM281209-1g |
2-(Piperidin-2-yl)thiazole |
526183-08-4 | 95% | 1g |
$118 | 2024-07-15 | |
| abcr | AB214207-1 g |
2-(1,3-Thiazol-2-yl)piperidine; 95% |
526183-08-4 | 1 g |
€179.70 | 2023-07-20 | ||
| abcr | AB214207-5 g |
2-(1,3-Thiazol-2-yl)piperidine; 95% |
526183-08-4 | 5g |
€530.60 | 2023-05-20 | ||
| abcr | AB214207-10 g |
2-(1,3-Thiazol-2-yl)piperidine; 95% |
526183-08-4 | 10g |
€831.60 | 2023-05-20 |
2-(1,3-Thiazol-2-yl)piperidine Related Literature
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
Additional information on 2-(1,3-Thiazol-2-yl)piperidine
Introduction to 2-(1,3-Thiazol-2-yl)piperidine (CAS No. 526183-08-4) in Modern Chemical and Pharmaceutical Research
The compound 2-(1,3-Thiazol-2-yl)piperidine (CAS No. 526183-08-4) represents a significant advancement in the realm of pharmaceutical chemistry, particularly in the design and synthesis of bioactive molecules. Its unique structural framework, combining a piperidine ring with a thiazole moiety, has garnered considerable attention from researchers due to its potential pharmacological properties. This introduction delves into the compound's chemical characteristics, its significance in contemporary medicinal chemistry, and its emerging applications in drug discovery.
At the core of understanding 2-(1,3-Thiazol-2-yl)piperidine lies its molecular architecture. The piperidine ring, a six-membered heterocycle containing nitrogen, is well-known for its role in many biologically active compounds, including antipsychotics and antihistamines. The incorporation of a thiazole ring, which consists of sulfur and nitrogen atoms in an aromatic system, introduces additional electronic and steric features that can modulate the compound's interactions with biological targets. This synergistic combination has been explored extensively in recent years, leading to novel therapeutic agents with enhanced efficacy and selectivity.
In the context of modern drug discovery, 2-(1,3-Thiazol-2-yl)piperidine has been investigated for its potential as a scaffold for developing new medications. The thiazole moiety is particularly noteworthy due to its presence in numerous natural products and pharmacologically active compounds. For instance, thiazole derivatives have shown promise in treating infections, inflammation, and even cancer. By linking this moiety to a piperidine ring, researchers aim to leverage the advantages of both structural components while minimizing unwanted side effects.
Recent studies have highlighted the compound's role in addressing neurological disorders. The piperidine-pyridine scaffold is frequently associated with compounds that modulate neurotransmitter systems, making it a valuable candidate for drugs targeting conditions such as depression and epilepsy. Furthermore, the thiazole component can enhance binding affinity to specific receptors or enzymes involved in these pathways. This dual functionality has spurred interest in synthesizing derivatives of 2-(1,3-Thiazol-2-yl)piperidine to optimize its pharmacological profile.
One of the most compelling aspects of 2-(1,3-Thiazol-2-yl)piperidine is its versatility in medicinal chemistry. Researchers have demonstrated its utility as a building block for more complex molecules through various functionalization strategies. For example, introducing additional substituents at different positions on the piperidine or thiazole rings can alter the compound's solubility, metabolic stability, and target specificity. Such modifications are crucial for improving drug-like properties and ensuring that the final product is suitable for clinical development.
The synthesis of 2-(1,3-Thiazol-2-yl)piperidine (CAS No. 526183-08-4) has also seen significant advancements due to its increasing demand in research settings. Modern synthetic methodologies have enabled more efficient and scalable production processes, reducing costs and improving yields. These developments are particularly important for academic institutions and pharmaceutical companies that rely on high-quality starting materials for their research programs.
From a computational chemistry perspective, 2-(1,3-Thiazol-2-yl)piperidine has been subjected to extensive molecular modeling studies to predict its interactions with biological targets. These simulations have provided valuable insights into how the compound might bind to proteins or enzymes involved in disease pathways. By understanding these interactions at a molecular level, researchers can design more targeted therapies with improved therapeutic outcomes.
The compound's potential extends beyond traditional pharmaceutical applications. Its unique structural features make it an attractive candidate for developing novel materials with specialized properties. For instance, researchers have explored its use in creating metal-organic frameworks (MOFs) or supramolecular assemblies that could have applications in catalysis or sensing technologies.
In conclusion, 2-(1 3-Th i az ol 2 - y l ) p ip er id ine (CAS No . 526183 - 08 -4 ) stands as a testament to the ingenuity of modern chemical research . Its combinatorial approach of integrating functional moieties onto well-studied scaffolds exemplifies how innovation can drive advancements across multiple disciplines . As further research uncovers new applications , this compound is poised to play an increasingly important role i n both academic i nvestigations an d industrial development .
526183-08-4 (2-(1,3-Thiazol-2-yl)piperidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)